Ethyl Palmitate-d5
Overview
Description
Ethyl Palmitate-d5 is a labeled fatty acid found in Amaranth oil . It is an organic compound with the chemical formula C18H36O2 . It is a colorless solid with a wax-like odor . It is the ethyl ester of palmitic acid and has a role as a plant metabolite . It is used as a hair- and skin-conditioning agent .
Molecular Structure Analysis
The molecular formula of Ethyl Palmitate-d5 is C18H36O2 . The IUPAC name is 1,1,2,2,2-pentadeuterioethyl hexadecanoate . The InChI is InChI=1S/C18H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18 (19)20-4-2/h3-17H2,1-2H3/i2D3,4D2 .Physical And Chemical Properties Analysis
Ethyl Palmitate-d5 is insoluble in water but soluble in ethyl ether . It is stable under normal conditions, but under strong acid or strong alkali conditions, it can be easily hydrolyzed . The molecular weight is 289.5 g/mol .Scientific Research Applications
Analytical Toxicology
Ethyl Palmitate-d5 is used in the field of analytical toxicology. It is particularly useful in the determination of chronic ethanol drinking behavior . The Society of Hair Testing (SOHT) recommends that Ethyl Palmitate (EtP) hair levels can be used to estimate the ethanol drinking behavior . This is an alternative to the combined measurement of four main fatty acid ethyl esters .
Gas Chromatography-Mass Spectrometry (GC-MS) Assays
Ethyl Palmitate-d5 is used in Gas Chromatography-Mass Spectrometry (GC-MS) assays. In a study, solid-phase microextraction (SPME) conditions for the extraction of EtP from hair were optimized using response surface analysis . The optimized HS-SPME conditions, using a PDMS-DVB (65 μm) fiber, were pre-adsorption time of 6 min, extraction time of 60 min and incubation temperature of 94°C .
Biochemical Marker for Ethanol Consumption
Ethyl Palmitate-d5 serves as a biochemical marker for ethanol consumption. It presents the advantage of a longer window of detection and higher specificity when compared to classical biochemical markers .
Forensic Applications
The knowledge of an individual’s drinking behavior is useful in the clinical and forensic context, particularly in cases of liver cirrhosis, traffic accidents, violent deaths, organ transplantation, and child custody . Ethyl Palmitate-d5 can provide a more specific alternative to assess ethanol drinking behavior.
Synthesis
Ethyl Palmitate-d5 is used for synthesis in various chemical reactions . It has a linear formula of CH3(CH2)14COOC2H5 .
Quality Control in Manufacturing
In manufacturing, Ethyl Palmitate-d5 is used for quality control. It is tested for properties such as density, melting point, boiling point, and flash point .
Safety and Hazards
properties
IUPAC Name |
1,1,2,2,2-pentadeuterioethyl hexadecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h3-17H2,1-2H3/i2D3,4D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIRNKXNNONJFQO-PVGOWFQYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])OC(=O)CCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H36O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl Palmitate-d5 | |
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